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Compound of Interest

2-(Chloromethyl)-5-
Compound Name:
(trifluoromethyl)pyridine

cat. No.: B1591792

An In-Depth Technical Guide to the Safe Handling of 2-(Chloromethyl)-5-
(trifluoromethyl)pyridine

This guide provides a comprehensive safety overview for 2-(Chloromethyl)-5-
(trifluoromethyl)pyridine (CAS RN: 128790-14-7), a key heterocyclic building block in
pharmaceutical and agrochemical research. Due to the limited availability of a complete,
published Safety Data Sheet (SDS) for this specific compound, this document synthesizes
direct information with expert analysis of closely related structural analogues. This approach
provides a robust framework for risk assessment and safe handling protocols, grounded in
established chemical principles. The primary analogues referenced are 2-Chloro-5-
(trifluoromethyl)pyridine and 2-Chloro-5-(chloromethyl)pyridine, which share the
trifluoromethylpyridine core and the reactive chloromethyl group, respectively.

Chemical Identification and Physicochemical
Properties

Accurate identification is the foundation of chemical safety. The properties of the target
compound are expected to be similar to its analogues, which exist as low-melting solids or
liquids at or near room temperature.
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2-(Chloromethyl)-5-

Analogue: 2-Chloro-5-

Identifier _ - : -
(trifluoromethyl)pyridine (trifluoromethyl)pyridine
CAS Number 128790-14-7[1] 52334-81-3[2]
Molecular Formula C7HsCIFsN[1] CeHsCIFsN[2]
Molecular Weight 195.57 g/mol [1] 181.54 g/mol [2]
2-(chloromethyl)-5- 2-chloro-5-
IUPAC Name _ o _ o
(trifluoromethyl)pyridine (trifluoromethyl)pyridine[2]
Synonyms Not available 2,5-CTF[3]
Not specified, likely white to ) ) )
) ) White to yellowish crystalline
Appearance yellowish crystalline low ) )
) ) low melting solid[4]
melting solid[4]
Melting Point Not specified 32-34 °C
Boiling Point Not specified 152 °C[4]
Density Not specified 1.417 g/mL at 25 °C

Hazard Identification and GHS Classification

The primary hazards associated with this class of compounds stem from the reactivity of the

chloromethyl group, which can act as an alkylating agent, and the general toxicity profile of

halogenated pyridines. The Globally Harmonized System (GHS) provides a universal

framework for communicating these hazards.

GHS Classification

Based on available data for the target compound and its analogues, the following GHS

classifications are pertinent. The signal word is Warning.[1]

¢ Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

o Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[2][5]

o Skin Irritation (Category 2), H315: Causes skin irritation.[1]
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o Eye Irritation (Category 2), H319: Causes serious eye irritation.[1]

o Specific Target Organ Toxicity — Single Exposure (Category 3), H335: May cause
respiratory irritation.[1]

o Specific Target Organ Toxicity — Single and Repeated Exposure (Category 1), H370 &
H372: Analogues show evidence of causing damage to the central nervous system and liver

through prolonged or repeated exposure.[5]

GHS Hazard Pictograms and Summary

The following pictograms represent the core hazards associated with 2-(Chloromethyl)-5-

(trifluoromethyl)pyridine.

GHS Hazard Communication

Irritant
(Skin/Eye)
Acute Toxicity

Health Hazard
(STOT)

Click to download full resolution via product page
Caption: GHS Pictograms for Associated Hazards.

Expert Insight: The trifluoromethyl group enhances the electrophilic nature of the pyridine ring,
while the chloromethyl group provides a reactive site. This combination suggests that the
compound can readily react with biological nucleophiles, explaining the observed irritation and
toxicity. Therefore, preventing direct contact and inhalation is the primary safety objective.
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First-Aid Measures: A Self-Validating Protocol

Immediate and appropriate first aid is critical to minimizing harm. The following protocols are
designed to address exposure based on established best practices for similar chemical

classes.
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Exposure Route

Protocol

Causality and Rationale

Inhalation

1. Immediately move the
affected person to fresh air.[6]
2. If breathing is difficult,
administer oxygen. If breathing
has stopped, begin artificial
respiration immediately. Do not
use mouth-to-mouth
resuscitation.[3][6] 3. Seek
immediate medical attention.

[7]

This protocol prioritizes
removing the individual from
the toxic atmosphere. Atrtificial
respiration with a proper
device prevents the rescuer

from potential exposure.

Skin Contact

1. Immediately remove all
contaminated clothing and
shoes.[5] 2. Flush the affected
skin area with copious
amounts of water for at least
15 minutes, followed by
washing with soap and water.
[7] 3. Seek medical attention if

irritation persists.[5]

Rapid removal of the chemical
source and dilution with water
is the most effective way to
minimize skin irritation and

potential absorption.

Eye Contact

1. Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.[7] 2.
Remove contact lenses if
present and easy to do so.
Continue rinsing.[7] 3. Seek
immediate medical attention,
preferably from an

ophthalmologist.[5]

The eye's delicate tissues are
highly susceptible to damage.
Prolonged, gentle flushing is
essential to physically remove
the irritant and prevent long-

term injury.

Ingestion

1. Rinse mouth thoroughly with
water. Do not induce vomiting.
[6] 2. Never give anything by
mouth to an unconscious

person.[8] 3. Call a poison

Inducing vomiting can cause
aspiration of the chemical into
the lungs, leading to severe
secondary damage. The goal

is to dilute the substance and
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control center or seek seek professional medical
immediate medical attention. intervention.
[51[6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

The compound is a combustible solid/liquid.[5] In case of fire, use water spray, dry chemical,
carbon dioxide, or appropriate foam.[5]

Critical Insight: Firefighters must wear a self-contained breathing apparatus (SCBA) and full
protective gear.[7] Combustion of this organohalogen compound will produce highly toxic and
corrosive gases, including:

Nitrogen oxides (NOX)

Carbon monoxide (CO) and Carbon dioxide (CO2)

Hydrogen chloride (HCI) gas

Gaseous hydrogen fluoride (HF)[5][7]

Accidental Release Protocol

A structured response to a spill is essential to protect personnel and the environment.
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Spill Detected

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Don appropriate PPE:
- Nitrile/Neoprene Gloves
- Safety Goggles & Face Shield
- Lab Coat
- Respirator (if required)

Contain the spill.
Prevent entry into drains.

For liquids: Cover with inert absorbent material For solids: Gently sweep up material.
(vermiculite, sand). Avoid creating dust.

Collect material into a suitable,
labeled disposal container.

Decontaminate the spill area
with soap and water.

Dispose of waste according to
local, state, and federal regulations.

Incident Reported &
Area Safe

Click to download full resolution via product page

Caption: Step-by-step workflow for accidental release management.
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Handling, Storage, and Personal Protection

Proactive measures are paramount for safety. The hierarchy of controls dictates that
engineering solutions are superior to reliance on PPE alone.

Safe Handling Workflow

All manipulations of 2-(Chloromethyl)-5-(trifluoromethyl)pyridine must be performed within a
certified chemical fume hood.

Preparation:
- Confirm fume hood is operational.
- Assemble all necessary equipment.
- Don required PPE.

Aliguot / Weighing:
- Perform all transfers within the fume hood.
- Use anti-static measures if applicable.
- Keep container tightly closed when not in use.

Reaction / Use:
- Maintain vigilance over the process.
- Ensure secondary containment is in place.

Post-Procedure Cleanup:
- Decontaminate all surfaces and equipment.
- Segregate waste streams correctly.

PPE Removal & Hygiene:
- Remove gloves using proper technique.
- Wash hands thoroughly with soap and water.
- Do not eat, drink, or smoke in the lab area.

Click to download full resolution via product page

Caption: Standard workflow for safely handling the reagent.
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Storage and Incompatibility

Proper storage is crucial for maintaining chemical integrity and preventing hazardous reactions.

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep
refrigerated (below 4°C/39°F) and protected from light.[3][7]

e Incompatibilities: Keep away from strong oxidizing agents, strong bases, and acids.[3][9]
Contact with incompatible materials can lead to vigorous, exothermic reactions.

Exposure Controls and Personal Protective Equipment

(PPE)

Control Type Specification and Rationale

Chemical Fume Hood: All work must be

conducted in a properly functioning fume hood
Engineering to keep airborne concentrations low.[3] Eyewash

Station & Safety Shower: Must be readily

accessible in the immediate work area.[8]

Chemical Safety Goggles: Wear appropriate

protective eyeglasses or chemical safety
Eye/Face Protection goggles as described by OSHA's 29 CFR

1910.133 or European Standard EN166.[3][7] A

face shield may be required for larger quantities.

Gloves: Wear appropriate chemical-resistant

gloves (e.g., nitrile, neoprene). Inspect gloves
Skin Protection prior to use.[3] Clothing: Wear a lab coat or

appropriate protective clothing to prevent skin

exposure.[3]

Respirator: If engineering controls are
insufficient or for emergency response, use a
_ _ NIOSH/MSHA or European Standard EN 149
Respiratory Protection , _ i
approved respirator with an appropriate
cartridge for organic vapors and particulates.[3]

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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